Cyanohydroxybutenamide, 17

• IUPAC Name: N-[2-chloro-4-(2-chlorophenyl)phenyl]-2-cyano-3-oxobutanamide
• InChI: InChI=1S/C17H12Cl2N2O2/c1-10(22)13(9-20)17(23)21-16-7-6-11(8-15(16)19)12-4-2-3-5-14(12)18/h2-8,13H,1H3,(H,21,23)
• InChI Key: ZENGPBUSKZLWHX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C#N)C(=O)NC1=C(C=C(C=C1)C2=CC=CC=C2Cl)Cl
• Molecular Formula: C17H12Cl2N2O2
• Molecular Weight: 347.2 g/mol

Description

Cyanohydroxybutenamide, 17 is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is a synthetic compound that is synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions in research.

Scientific Research Applications

Catalyst Development

Cyanohydroxybutenamide derivatives have been explored for their catalytic properties in chemical reactions. For instance, a study reported the use of Pd nanoparticles supported on mesoporous graphitic carbon nitride, which showed high activity in promoting the selective formation of cyclohexanone from phenol under mild conditions. This catalyst demonstrated exceptional selectivity and conversion rates, highlighting its potential in the chemical industry for the production of important intermediates like cyclohexanone, which is crucial for manufacturing polyamides (Wang et al., 2011).

Enzyme Inhibition

Another significant application is in the field of biochemistry, where cyanohydroxybutenamide structures have been identified as potent inhibitors of specific enzymes. A study demonstrated that the α-cyano-β-hydroxy enamide structure is an effective inhibitor of human dihydroorotate dehydrogenase, a key enzyme in the de novo synthesis of pyrimidines. This finding has implications for therapeutic applications, as inhibiting this enzyme can have anti-proliferative effects, useful in treating diseases characterized by rapid cell division (Papageorgiou et al., 1997).

Synthetic Chemistry

Cyanohydroxybutenamide derivatives have also been utilized in synthetic chemistry to create complex molecular structures. Research has shown that reactions involving hydroxymethylene and aminomethylene derivatives of androstenes with certain reagents can lead to the formation of pyrimidine rings, demonstrating the versatility of cyanohydroxybutenamide derivatives in synthesizing heterocyclic steroid derivatives. This has potential applications in developing new pharmaceuticals and exploring novel chemical pathways (Forgó & Vincze, 2002).

Multicomponent Reactions

In another study, the use of cyanohydroxybutenamide derivatives in isocyanide-based multicomponent reactions was explored to synthesize compounds with pharmacological potential. This approach led to the creation of novel derivatives with in vitro cytotoxicity towards human tumor cell lines, demonstrating the potential of cyanohydroxybutenamide in the development of anticancer agents (Wiemann et al., 2018).